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Introduction

1-Bromoeicosane (C20H41Br), a long-chain alkyl halide, serves as a crucial building block in
various fields of chemical synthesis, including the development of novel pharmaceuticals and
advanced materials. A thorough understanding of its thermodynamic properties is paramount
for optimizing reaction conditions, ensuring process safety, and predicting its behavior in
different environments. This technical guide provides a comprehensive overview of the key
thermodynamic parameters of 1-bromoeicosane, details the experimental methodologies for
their determination, and presents visual workflows for these experimental setups.

Core Thermodynamic Data

The following tables summarize the essential thermodynamic and physical properties of 1-
bromoeicosane based on available experimental data.

Table 1: Physical and Thermodynamic Properties of 1-Bromoeicosane
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Property Value Units Reference(s)
Molecular Formula C20H41Br - [1]
Molecular Weight 361.44 g/mol [1]
_ _ 36 - 39 (309.15 -
Melting Point °C (K)
312.15)
Boiling Point 386 (659.15) °C (K) [1]
<1(<0.133)at 20 °C
Vapor Pressure mmHg (kPa)
(293.15 K)
Enthalpy of
o 79.8 kJ/mol [2]
Vaporization (AvapH)
Density (estimated) 1.0079 g/cm3 [1]
Refractive Index
1.4776 - [1]

(estimated)

Table 2: Additional Physicochemical Data for 1-Bromoeicosane

Property Value Units Reference(s)
Flash Point > 230 (> 110) °F (°C) [3]
Vapor Density 12.5 (vs air) -

Insoluble in water;
Solubilit Soluble in chloroform; ]
olubili -
Y Slightly soluble in

methanol.

Experimental Protocols

Accurate determination of thermodynamic properties relies on precise and well-established
experimental techniques. The following sections detail the likely methodologies employed for
measuring the key thermodynamic parameters of a waxy solid like 1-bromoeicosane.
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Melting Point Determination: Capillary Method

The melting point of a crystalline solid such as 1-bromoeicosane is a sharp transition
temperature and a good indicator of purity. The capillary method is a common and reliable
technique for its determination.

Methodology:

Sample Preparation: A small amount of finely powdered, dry 1-bromoeicosane is packed

into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a calibrated thermometer, with the sample
positioned adjacent to the thermometer bulb.

e Heating: The assembly is placed in a heating bath (e.g., a Thiele tube filled with a high-
boiling point oil or a modern digital melting point apparatus). The bath is heated slowly and
uniformly.

o Observation: The temperature at which the solid first begins to liquefy (onset of melting) and
the temperature at which the last solid crystal disappears (completion of melting) are
recorded. This range is reported as the melting point. For a pure substance, this range is
typically narrow (0.5-1.0 °C).

Boiling Point Determination: Thiele Tube Method

Due to its high molecular weight, 1-bromoeicosane has a high boiling point. The Thiele tube
method is a suitable micro-scale technique for determining the boiling point of small quantities
of a liquid.

Methodology:

o Sample Preparation: A small volume (a few milliliters) of 1-bromoeicosane is placed in a
small test tube. A capillary tube, sealed at one end, is inverted and placed within the test
tube containing the sample.

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil).
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e Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample uniformly.

o Observation: As the temperature rises, a stream of bubbles will emerge from the inverted
capillary tube as the trapped air expands and is replaced by the vapor of the sample. The
heating is continued until a steady stream of bubbles is observed.

o Measurement: The heat source is then removed. The temperature at which the liquid is
drawn back into the capillary tube is recorded as the boiling point. This occurs when the
vapor pressure of the substance equals the atmospheric pressure.

Vapor Pressure Measurement: Static Method
(Isoteniscope)

For low-volatility substances like 1-bromoeicosane, the static method using an isoteniscope is
a precise way to measure vapor pressure as a function of temperature.

Methodology:

o Sample Preparation: A sample of 1-bromoeicosane is placed in the bulb of the
isoteniscope. The sample must be thoroughly degassed to remove any dissolved volatile
impurities. This is typically achieved by repeated freeze-pump-thaw cycles under vacuum.

e Apparatus Setup: The isoteniscope is connected to a manometer and a vacuum line and
placed in a constant-temperature bath.

e Equilibration: The system is evacuated, and the sample is allowed to reach thermal
equilibrium at a set temperature. The vapor of the substance fills the space above the liquid.

o Pressure Measurement: The pressure of an inert gas is slowly introduced into the system to
balance the vapor pressure of the sample, indicated by the equalization of the liquid levels in
the U-tube of the isoteniscope. The corresponding pressure is read from the manometer.

o Data Collection: This process is repeated at various temperatures to obtain a vapor pressure
curve.

Enthalpy of Fusion and Vaporization Determination
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Enthalpy of Fusion (AfusH): Differential Scanning Calorimetry (DSC) is the primary method for
determining the enthalpy of fusion. A small, weighed sample of 1-bromoeicosane is heated at
a constant rate in a DSC cell. The instrument measures the heat flow required to maintain the
sample at the same temperature as a reference. The endothermic peak observed during
melting is integrated to determine the enthalpy of fusion.

Enthalpy of Vaporization (AvapH): The enthalpy of vaporization can be determined from the
vapor pressure data using the Clausius-Clapeyron equation:

IN(P2/P1) = - (AvapH/R) * (1/Tz - 1/T1)

By plotting In(P) versus 1/T, a straight line is obtained with a slope of -AvapH/R, from which the
enthalpy of vaporization can be calculated.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental procedures described
above.
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Melting Point Determination Workflow
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Caption: Workflow for Melting Point Determination using the Capillary Method.
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Boiling Point Determination Workflow
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Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1265406?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Place 1-bromoeicosane
in isoteniscope bulb

Degas the sample
(freeze-pump-thaw)

Apparatus Setup

Connect isoteniscope to
manometer and vacuum

Place in constant
temperature bath

Measurement

Evacuate the system

:

Allow sample to reach
thermal equilibrium

:

Balance vapor pressure
with inert gas

l

Read pressure from manometer

l

Repeat at different
temperatures

Result

Generate vapor pressure curve
(Pvs.T)

Vapor Pressure Measurement Workflow (Isoteniscope)

Click to download full resolution via product page

Caption: Workflow for Vapor Pressure Measurement using the Isoteniscope Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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